molecular formula C15H15BrF3NS B8528710 4-[(5-Bromopentyl)sulfanyl]-7-(trifluoromethyl)quinoline CAS No. 754239-98-0

4-[(5-Bromopentyl)sulfanyl]-7-(trifluoromethyl)quinoline

Cat. No.: B8528710
CAS No.: 754239-98-0
M. Wt: 378.3 g/mol
InChI Key: YATBKPJNMFQYBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(5-Bromopentyl)sulfanyl]-7-(trifluoromethyl)quinoline is a useful research compound. Its molecular formula is C15H15BrF3NS and its molecular weight is 378.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

754239-98-0

Molecular Formula

C15H15BrF3NS

Molecular Weight

378.3 g/mol

IUPAC Name

4-(5-bromopentylsulfanyl)-7-(trifluoromethyl)quinoline

InChI

InChI=1S/C15H15BrF3NS/c16-7-2-1-3-9-21-14-6-8-20-13-10-11(15(17,18)19)4-5-12(13)14/h4-6,8,10H,1-3,7,9H2

InChI Key

YATBKPJNMFQYBJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CN=C2C=C1C(F)(F)F)SCCCCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-Trifluoromethyl-4-quinoline-thiol (5 g, 21.8 mmol), 1,5-dibromopentane (23.7 g, 98.1 mmol) and CHCl3 (60 mL) were charged in a 250 ml round-bottomed flask equipped with a magnetic stirrer. TBABr (0.7 g, 2.2 mmol) and water (40 mL) were added and the reaction mixture was stirred for 48 h at 20° C. The reaction mixture was poured in 100 mL of H2O with K2CO3 (3.0 g, 21.8 mmol) and extracted with CH2Cl2 (400 mL). The organic layer was washed with water (30 mL), brine (2×30 mL), dried over MgSO4, filtered and evaporated at 30° C. to dryness. The crude compound was purified by column chromatography (SiO2:CH2Cl2:MeOH=99.5:0.5 to 98:2) to give after evaporation 4-(5-bromopentylthio)-7-(trifluoromethyl)quinoline 25 (5.9 g, 72% yield) as a white solid.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
23.7 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
reactant
Reaction Step One
Name
Quantity
0.7 g
Type
catalyst
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Two
Name
Quantity
3 g
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

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